Cas no 1935209-79-2 (4-Fluoro-1-methyl-1H-pyrazol-5-amine)

• Product Name: 4-Fluoro-1-methyl-1H-pyrazol-5-amine
• CAS No: 1935209-79-2
• MF: C₄H₆FN₃
• MW: 115.108943462372
• MDL: MFCD31603936
• CID: 5058459
• PubChem ID: 131172944
• Update Time: 2025-06-27

4-Fluoro-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-1-methyl-1H-pyrazol-5-amine

• MDL： MFCD31603936
• Inchi： 1S/C4H6FN3/c1-8-4(6)3(5)2-7-8/h2H,6H2,1H3
• InChI Key： XJXZTEUTIVMOGB-UHFFFAOYSA-N
• SMILES： FC1C=NN(C)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 87.4
• XLogP3: 0
• Topological Polar Surface Area: 43.8

Additional information on 4-Fluoro-1-methyl-1H-pyrazol-5-amine

Comprehensive Overview of 4-Fluoro-1-methyl-1H-pyrazol-5-amine (CAS No. 1935209-79-2)

4-Fluoro-1-methyl-1H-pyrazol-5-amine, with the CAS number 1935209-79-2, is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic amines, which are widely utilized in drug discovery due to their versatile biological activities. The presence of a fluoro substituent at the 4-position and a methyl group at the 1-position enhances its metabolic stability and lipophilicity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated pyrazole derivatives has surged, driven by their applications in developing targeted therapies and crop protection agents. Researchers are particularly interested in 4-Fluoro-1-methyl-1H-pyrazol-5-amine due to its potential role in modulating enzyme activity and receptor binding. For instance, fluorinated compounds are often explored for their ability to improve bioavailability and blood-brain barrier penetration, which are critical factors in CNS drug development.

The synthesis of 4-Fluoro-1-methyl-1H-pyrazol-5-amine typically involves multi-step reactions, including nucleophilic substitution and cyclization processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity. Analytical characterization using NMR spectroscopy, mass spectrometry, and HPLC ensures the compound meets stringent quality standards for research and industrial use.

One of the trending topics in organic chemistry is the green synthesis of fluorinated compounds. Environmental concerns and regulatory pressures have prompted scientists to explore catalyst-free reactions and renewable solvents for producing 4-Fluoro-1-methyl-1H-pyrazol-5-amine. Such innovations align with the broader sustainability goals of the chemical industry, reducing waste and energy consumption.

From a commercial perspective, 4-Fluoro-1-methyl-1H-pyrazol-5-amine is available through specialized chemical suppliers and custom synthesis providers. Its pricing and availability often depend on scale, purity, and regional demand. Researchers frequently search for bulk suppliers or contract manufacturing organizations (CMOs) to source this compound for large-scale projects.

In summary, 4-Fluoro-1-methyl-1H-pyrazol-5-amine (CAS No. 1935209-79-2) represents a promising building block in medicinal and agricultural chemistry. Its unique structural features and adaptability to modern synthetic methods make it a focal point for innovation. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing precision medicine and sustainable agriculture.